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Compound of Interest

Compound Name:
methyl 5-nitro-2H-1,2,3-triazole-4-

carboxylate

CAS No.: 145769-56-8

Cat. No.: B3040015

Get Quote

The development of high-energy-density materials (HEDMs) requires a delicate balance

between maximizing energetic output and maintaining operational safety. Within the class of

nitrogen-rich heterocyclic compounds, triazoles serve as excellent backbones due to their high

inherent heat of formation and thermal stability.

When functionalizing the 1,2,4-triazole ring with explosophoric nitro (–NO₂) groups,

researchers face a critical structural choice: C-nitration vs. N-nitration. This comparison guide

provides an in-depth technical analysis of how the position of the nitro group fundamentally

alters the energetic performance, thermodynamic stability, and mechanical sensitivity of the

resulting material.

Mechanistic Causality: The Energy-Stability Paradox
The macroscopic energetic properties of a triazole derivative—such as detonation velocity

(ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

), detonation pressure (
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), and impact sensitivity (

)—are directly governed by its molecular electronic structure. The primary differentiator
between C-nitro (e.g., 3-nitro-1,2,4-triazole) and N-nitro (e.g., 1-nitro-1,2,4-triazole) compounds
lies in the Bond Dissociation Energy (BDE) of the trigger bond.

C-NO₂ Bonds (High Stability): In C-nitro triazoles, the nitro group is bonded to a carbon atom

within the aromatic ring. This allows for effective resonance stabilization, where the

ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

-electrons of the triazole ring delocalize into the electron-withdrawing nitro group[1].
Consequently, the C-NO₂ bond is robust, typically exhibiting a BDE of approximately 65
kcal/mol. This high activation energy barrier for homolytic cleavage translates to high thermal
stability and low mechanical sensitivity.

N-NO₂ Bonds (High Energy, Low Stability): N-nitro compounds feature a nitrogen-nitrogen

bond linking the ring to the nitro group. The adjacent electronegative nitrogen atoms suffer

from lone-pair repulsion, and steric hindrance often forces the nitro group out of the aromatic

plane, disrupting resonance[2]. As a result, the N-NO₂ bond is significantly weaker, with a

BDE averaging around 35 kcal/mol[3].

Because less energy is consumed in breaking the weaker N-NO₂ bond during decomposition,

N-nitro compounds possess a higher overall Heat of Formation (ngcontent-ng-c347536016=""

_nghost-ng-c1800544882="" class="inline ng-star-inserted">

) and yield superior detonation parameters. However, this comes at the severe cost of extreme
sensitivity to impact and friction, often rendering them too unstable for practical formulation.

N-Nitro Triazole Pathway

C-Nitro Triazole Pathway

N-NO2 Bond
(~35 kcal/mol) Triazolyl Radical + NO2• Low Activation Energy

C-NO2 Bond
(~65 kcal/mol) Triazolyl Radical + NO2• High Activation Energy
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Homolytic bond cleavage pathways comparing activation energies of C-NO2 and N-NO2

bonds.

Quantitative Performance Comparison
To objectively compare these isomers, we must look at both computationally derived

thermodynamic data and experimentally validated detonation metrics. The table below

summarizes the performance of 3-nitro-1,2,4-triazole (Form II)[4] against generalized data for

its N-nitro counterpart.

Performance Metric
3-Nitro-1,2,4-triazole (C-
Nitro)

1-Nitro-1,2,4-triazole (N-
Nitro)

Bond Dissociation Energy

(BDE)
~65.0 kcal/mol ~35.0 kcal/mol

Crystal Density (

)
1.735 g/cm³ ~1.80 g/cm³ (Theoretical)

Detonation Velocity (

)
8,213 m/s > 8,800 m/s (Theoretical)

Detonation Pressure (

)
27.45 GPa > 30.0 GPa (Theoretical)

Impact Sensitivity (

)
> 40 J (Insensitive) < 10 J (Highly Sensitive)

Primary Application
Insensitive munitions, heat-

resistant explosives

Theoretical structural scaffolds,

propellants

Data synthesized from quantum chemical calculations and BAM drop hammer experimental

evaluations[3][4].
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To ensure scientific integrity and reproducibility, the evaluation of novel triazole-based energetic

materials relies on a self-validating system combining Density Functional Theory (DFT) and

standardized physical testing.

Protocol 1: Quantum Chemical Evaluation of BDE and
Detonation Parameters
Computational chemistry provides a safe, predictive framework for evaluating highly sensitive

N-nitro compounds before attempting hazardous laboratory synthesis[5].

Geometry Optimization: Construct the initial 3D molecular structures of the C-nitro and N-

nitro isomers. Optimize the geometries using DFT at the M06-2X/6-311G(d,p) level of theory,

which accurately accounts for non-covalent interactions and dispersion forces critical in

energetic crystals[6].

Frequency Analysis: Perform vibrational frequency calculations on the optimized structures

to ensure the absence of imaginary frequencies, confirming the geometry represents a true

local energy minimum[5]. Extract the zero-point energy (ZPE) and thermal corrections.

Heat of Formation (

) Calculation: Design isodesmic reactions (where the number and types of chemical bonds
are conserved). Calculate the gas-phase

using the optimized energies.

BDE Determination: Optimize the geometry of the resulting radical fragments (e.g., the

triazolyl radical and the NO₂• radical) after homolytic cleavage of the C-N or N-N bond. The

BDE is calculated as the energy difference between the parent molecule and the sum of the

isolated radicals[3].

Detonation Prediction: Input the calculated

and theoretical crystal density (derived via Politzer's approach or Monte Carlo simulations)
into EXPLO5 software. The software utilizes the Becker-Kistiakowsky-Wilson (BKW)
equation of state to predict

and
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Input Molecular Structure
(C-nitro or N-nitro triazole)

Geometry Optimization
(DFT: M06-2X/6-311G**)

Frequency Analysis
(Confirm true minimum, extract ZPE)

Calculate Heat of Formation (ΔHf)
(Via Isodesmic Reactions)

Calculate BDE
(Radical fragment optimization)

Predict Detonation Performance
(EXPLO5 / BKW Equation of State)
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Computational workflow for evaluating energetic performance and stability of triazole

derivatives.

Protocol 2: Experimental Determination of Impact
Sensitivity
For stable C-nitro compounds, theoretical safety predictions must be validated using

standardized physical stimuli tests[8].

Sample Preparation: Dry the synthesized 3-nitro-1,2,4-triazole crystals in a vacuum

desiccator to remove residual moisture, which can artificially dampen sensitivity. Sieve the

crystals to a uniform particle size (typically 100–200 µm).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/226798346_VLW_equation_of_state_of_detonation_products
https://www.benchchem.com/product/b3040015/docs?utm_src=pdf-body-img#comparing-the-energetic-performance-of-c-nitro-vs-n-nitro-triazoles
https://pdf.benchchem.com/42/A_Comparative_Analysis_of_4_Nitro_2H_1_2_3_triazole_and_Other_Nitro_triazoles_for_Energetic_Applications.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup: Utilize a standard BAM (Bundesanstalt für Materialforschung und -prüfung)

drop hammer apparatus. Place a 40 mm³ sample of the explosive between two hardened

steel cylinders held within a guiding ring.

Bruceton Up-and-Down Method: Drop a localized weight (e.g., 2 kg or 5 kg) from a

predetermined height.

If the sample detonates (indicated by an audible report, flash, or gas generation), lower

the drop height logarithmically for the next sample.

If no reaction occurs, raise the drop height for the next sample.

Statistical Analysis: Repeat the process for at least 30 individual trials. Calculate the

value—the height at which there is a 50% probability of initiation. Convert this height into
impact energy (Joules) using the formula

. C-nitro triazoles typically yield values >40 J, classifying them as insensitive[4].

Conclusion
The choice between C-nitro and N-nitro functionalization in triazole-based energetic materials

dictates the compound's fate in practical applications. While N-nitro triazoles push the

theoretical boundaries of detonation velocity and pressure due to their high heats of formation

and weak trigger bonds, their extreme sensitivity limits their utility. Conversely, C-nitro triazoles

like 3-nitro-1,2,4-triazole successfully navigate the energy-stability paradox, leveraging

aromatic resonance to provide a highly stable, insensitive scaffold that still delivers competitive

explosive power.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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